Cas no 667912-70-1 (2-methyl-4-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)methyl-1,3-thiazole)

• Product Name: 2-methyl-4-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)methyl-1,3-thiazole
• CAS No: 667912-70-1
• MF: C₁₅H₁₂N₄S₃
• MW: 344.477578163147
• CID: 5555466
• PubChem ID: 3245231
• Update Time: 2025-10-16

2-methyl-4-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• VU0067827-6
• SMR000019998
• AKOS000812518
• 2-METHYL-4-[({5-PHENYL-[1,2,4]TRIAZOLO[3,4-B][1,3]THIAZOL-3-YL}SULFANYL)METHYL]-1,3-THIAZOLE
• BRD-K78640089-001-01-7
• 3-{[(2-methyl-1,3-thiazol-4-yl)methyl]thio}-5-phenyl[1,3]thiazolo[2,3-c][1,2,4]triazole
• SR-01000085575
• 3-(((2-methylthiazol-4-yl)methyl)thio)-5-phenylthiazolo[2,3-c][1,2,4]triazole
• ChemDiv3_005281
• 3-[(2-methyl-1,3-thiazol-4-yl)methylsulfanyl]-5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazole
• CHEMBL1794132
• VU0067827-7
• SCHEMBL14814907
• EU-0015930
• F3111-1521
• HMS2406H23
• IDI1_023191
• 667912-70-1
• HMS1488A01
• MLS000085260
• SR-01000085575-1
• 2-methyl-4-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)methyl-1,3-thiazole

• Inchi： 1S/C15H12N4S3/c1-10-16-12(7-20-10)8-21-14-17-18-15-19(14)13(9-22-15)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
• InChI Key： FUSVFOTUHCYIIP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N2C(=NN=C12)SCC1=CSC(C)=N1

Computed Properties

• Exact Mass: 344.02240992g/mol
• Monoisotopic Mass: 344.02240992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 2-methyl-4-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)methyl-1,3-thiazole

Comprehensive Analysis of 2-methyl-4-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)methyl-1,3-thiazole (CAS No. 667912-70-1)

The compound 2-methyl-4-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)methyl-1,3-thiazole (CAS No. 667912-70-1) is a heterocyclic organic molecule featuring a unique fusion of 1,2,4-triazole and thiazole rings. This structural complexity grants it significant potential in pharmaceutical and agrochemical research. The presence of a phenyl group and a sulfanyl linkage further enhances its reactivity, making it a candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in triazole-thiazole hybrids, driven by their broad-spectrum biological activities. Researchers are particularly focused on their antimicrobial, anti-inflammatory, and anticancer properties. The 2-methyl-4-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)methyl-1,3-thiazole scaffold aligns with this trend, as its modular design allows for targeted modifications to optimize efficacy. This adaptability is crucial for addressing drug resistance, a pressing concern in modern medicine.

From a synthetic chemistry perspective, the compound’s CAS No. 667912-70-1 serves as a key identifier for reproducibility and regulatory compliance. Its synthesis typically involves multi-step reactions, including cyclization and sulfanylation, to achieve the desired triazolo-thiazole framework. Advanced techniques like NMR and HPLC are employed to verify purity, ensuring reliability for industrial and academic use. Such rigorous characterization is essential given the rising demand for high-precision intermediates in drug development.

Environmental and sustainability considerations are also shaping the discourse around heterocyclic compounds. Innovations in green chemistry aim to reduce waste and energy consumption during synthesis. For instance, catalytic methods and solvent-free reactions are being explored to produce derivatives of 2-methyl-4-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)methyl-1,3-thiazole more efficiently. These efforts resonate with global initiatives like the UN Sustainable Development Goals, attracting attention from investors and policymakers alike.

In computational chemistry, CAS No. 667912-70-1 is frequently modeled to predict its pharmacokinetic properties. Molecular docking studies reveal its potential to interact with enzymes and receptors, aiding in virtual screening for new therapeutics. This aligns with the surge in AI-driven drug discovery, where algorithms accelerate the identification of promising candidates. Such interdisciplinary approaches are revolutionizing how researchers leverage triazole-thiazole derivatives.

Market trends indicate a steady growth in demand for specialized heterocyclic intermediates, with 2-methyl-4-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)methyl-1,3-thiazole occupying a niche yet expanding segment. Pharmaceutical companies prioritize such compounds for their versatility in designing novel drugs, particularly against emerging pathogens. Concurrently, patent filings highlight its commercial viability, underscoring the need for scalable production methods.

Educational institutions and research labs increasingly incorporate CAS No. 667912-70-1 into curricula to demonstrate advanced heterocyclic synthesis. Its structural complexity offers a practical case study for students mastering modern organic techniques. This pedagogical value complements its scientific relevance, fostering the next generation of chemists.

In summary, 2-methyl-4-({5-phenyl-1,2,4triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)methyl-1,3-thiazole exemplifies the intersection of innovation and utility in chemical research. Its multifaceted applications—from drug design to sustainable synthesis—position it as a compound of enduring significance in both academia and industry.